Cas no 494771-98-1 (5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine)

• Product Name: 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine
• CAS No: 494771-98-1
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD13190756
• CID: 1533550
• PubChem ID: 21914266
• Update Time: 2025-11-02

5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-[(tetrahydro-3-furanyl)oxy]-
• 3-Bromo-6-(tetrahydrofuran-3-yloxy)pyridine
• 5-bromo-2-[(tetrahydro-3-furanyl)oxy]Pyridine
• MUUIXVLMQRHUBN-UHFFFAOYSA-N
• 494771-98-1
• 5-Bromo-2-[(oxolan-3-yl)oxy]pyridine
• 5-bromo-2-(oxolan-3-yloxy)pyridine
• SCHEMBL1927392
• starbld0045358
• 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine
• AKOS012867863
• 2-(Tetrahydrofuran-3-yloxy)-5-bromopyridine
• 5-Bromo-2-(tetrahydro-furan-3-yloxy)-pyridine
• rac-5-bromo-2-(tetrahydro-furan-3-yloxy)-pyridine
• DA-37862
• A1-14484
• F2147-1679
• DTXSID00619994

• MDL： MFCD13190756
• Inchi： 1S/C9H10BrNO2/c10-7-1-2-9(11-5-7)13-8-3-4-12-6-8/h1-2,5,8H,3-4,6H2
• InChI Key： MUUIXVLMQRHUBN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1COCC1

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 303.5±42.0 °C at 760 mmHg
• Flash Point: 137.4±27.9 °C
• PSA: 31.35
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine

5-Bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine (CAS No. 494771-98-1): A Versatile Chemical Intermediate for Pharmaceutical and Material Science

5-Bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine (CAS No. 494771-98-1) is a specialized organic compound with significant potential in pharmaceutical synthesis and advanced material applications. This brominated pyridine derivative, featuring a tetrahydrofuran-3-yloxy substituent, has garnered attention from researchers due to its unique structural features and reactivity profile. The compound's molecular formula is C₉H₁₀BrNO₂, with a molecular weight of 244.09 g/mol.

In recent years, the demand for heterocyclic building blocks like 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine has increased dramatically, particularly in the development of novel small molecule therapeutics and functional materials. This compound serves as a valuable intermediate in medicinal chemistry, where researchers frequently search for "pyridine derivatives for drug discovery" or "brominated heterocycles in pharmaceutical synthesis". Its structural features make it particularly interesting for designing kinase inhibitors and CNS-active compounds, two hot topics in current drug development.

The physicochemical properties of 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine contribute to its utility in synthetic applications. The bromine atom at the 5-position of the pyridine ring provides an excellent site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched by synthetic chemists. Meanwhile, the tetrahydrofuran-3-yloxy moiety offers both steric and electronic modulation of the pyridine system, making it valuable for structure-activity relationship studies. These characteristics align with current research trends toward "tailored heterocyclic scaffolds" and "diversity-oriented synthesis".

From a material science perspective, 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine has shown promise in the development of organic electronic materials. The compound's conjugated system and potential for further functionalization make it interesting for applications in OLED materials and organic semiconductors, areas that have seen growing interest in both academic and industrial research. Recent patent literature reveals increasing activity around "bromopyridine-based electronic materials" and "oxygen-containing heterocyclic compounds for optoelectronics".

The synthetic accessibility of 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine makes it attractive for both small-scale research and potential industrial applications. Standard synthetic routes typically involve the O-alkylation of 5-bromo-2-hydroxypyridine with an appropriately protected tetrahydrofuran-3-ol derivative. This synthetic approach aligns with current green chemistry initiatives, as researchers increasingly search for "atom-economical heterocycle synthesis" and "sustainable bromination methods".

In the pharmaceutical industry, there's growing interest in how 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine can be incorporated into drug candidates. The compound's balanced lipophilicity (predicted LogP ~1.8) and the presence of both hydrogen bond acceptor and donor sites make it particularly valuable for addressing current challenges in drug design, such as improving blood-brain barrier penetration or enhancing target selectivity. These aspects connect with frequently searched terms like "CNS drug design principles" and "improving drug-like properties of heterocycles".

The safety profile and handling considerations for 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine are important aspects for researchers. While not classified as highly hazardous, standard precautions for handling brominated compounds should be followed. The compound's stability under various conditions is a common query, particularly regarding its "storage stability of bromopyridines" and "compatibility with common reagents", reflecting practical concerns in laboratory settings.

Looking toward future applications, 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine shows promise in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. The bromine atom serves as an excellent handle for further elaboration, making the compound valuable for these cutting-edge therapeutic approaches. This aligns with trending research topics like "heterocycles in targeted protein degradation" and "warhead development for covalent drugs".

From a market perspective, the availability of 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine from specialized chemical suppliers has improved in recent years, though it remains a relatively niche product. The compound's pricing and scalability are common concerns, reflected in search queries like "cost-effective bromopyridine synthesis" and "bulk heterocyclic compound suppliers". As demand for specialized building blocks grows, the commercial landscape for such compounds continues to evolve.

In conclusion, 5-bromo-2-((tetrahydrofuran-3-yl)oxy)pyridine (CAS No. 494771-98-1) represents a versatile and valuable chemical intermediate with applications spanning pharmaceutical development and advanced materials. Its unique structural features and reactivity profile position it well to address current challenges in both fields. As research continues to explore new applications for functionalized pyridine derivatives, this compound is likely to maintain its relevance in synthetic chemistry and drug discovery efforts.